Cas no 408335-66-0 (3-hydroxy-6-methyl-2(1H)-Quinolinone)

3-Hydroxy-6-methyl-2(1H)-quinolinone is a heterocyclic organic compound featuring a quinolinone core substituted with a hydroxyl group at the 3-position and a methyl group at the 6-position. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its reactive hydroxyl and carbonyl functionalities enable versatile derivatization, facilitating the development of biologically active molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined crystalline form allows for high purity, which is critical for precision in research and industrial applications. The presence of both electron-donating and electron-withdrawing groups enhances its utility in complex organic transformations.
3-hydroxy-6-methyl-2(1H)-Quinolinone structure
408335-66-0 structure
Product Name:3-hydroxy-6-methyl-2(1H)-Quinolinone
CAS No:408335-66-0
MF:C10H9NO2
MW:175.183962583542
CID:326180
PubChem ID:24972975
Update Time:2025-10-23

3-hydroxy-6-methyl-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-6-methyl-2(1H)-Quinolinone
    • 2(1H)-Quinolinone,3-hydroxy-6-methyl-
    • SY343289
    • 6-methyl-quinoline-2,3-diol
    • SCHEMBL16767844
    • 3-hydroxyquinolin-2(1H)-one, 13
    • CHEMBL495022
    • SB68148
    • 3-Hydroxy-6-methylquinolin-2(1H)-one
    • BDBM31159
    • MFCD19704157
    • 408335-66-0
    • 6-methyl-2,3-quinolinediol
    • 3-hydroxy-6-methyl-1H-quinolin-2-one
    • DB-269003
    • 2(1H)-Quinolinone, 3-hydroxy-6-methyl-
    • Inchi: 1S/C10H9NO2/c1-6-2-3-8-7(4-6)5-9(12)10(13)11-8/h2-5,12H,1H3,(H,11,13)
    • InChI Key: HHBIREFHPDVOQC-UHFFFAOYSA-N
    • SMILES: OC1C(NC2C=CC(C)=CC=2C=1)=O

Computed Properties

  • Exact Mass: 175.063
  • Monoisotopic Mass: 175.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: 1.6

3-hydroxy-6-methyl-2(1H)-Quinolinone Pricemore >>

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